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Compound of Interest

Compound Name: 6,6-dimethoxyhexanoic Acid

Cat. No.: B15496078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known and predicted physicochemical

properties of 6,6-dimethoxyhexanoic acid. Due to a scarcity of published experimental data

for this specific compound, this document combines computational predictions with established,

generalized experimental protocols for the determination of key physicochemical parameters.

This guide is intended to serve as a foundational resource for researchers and professionals

involved in drug development and chemical analysis.

Core Physicochemical Data
The following table summarizes the available and predicted physicochemical data for 6,6-
dimethoxyhexanoic acid. It is critical to note that apart from the molecular formula and

weight, the listed values are computational predictions and should be verified through

experimental analysis.
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Property Value Source

Molecular Formula C₈H₁₆O₄ --INVALID-LINK--[1]

Molecular Weight 176.21 g/mol --INVALID-LINK--[2]

Predicted Boiling Point 265.2 ± 30.0 °C --INVALID-LINK--[2]

Predicted Density 1.046 ± 0.06 g/cm³ --INVALID-LINK--[2]

Predicted XlogP 0.7 --INVALID-LINK--[1]

Predicted pKa Not available N/A

Experimental Melting Point Not available N/A

Experimental Solubility Not available N/A

Experimental Protocols for Physicochemical
Characterization
The following sections outline standard experimental methodologies for determining the

fundamental physicochemical properties of a carboxylic acid like 6,6-dimethoxyhexanoic
acid.

Melting Point Determination (Capillary Method)
The melting point of a solid organic compound can be determined with high precision using a

melting point apparatus and capillary tubes.

Methodology:

Sample Preparation: A small, dry sample of the compound is finely powdered and packed

into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.
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Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire sample becomes a clear liquid (the completion of

melting) are recorded. This range is the melting point of the substance. A narrow melting

point range is indicative of a pure compound.

Diagram: Workflow for Physicochemical Property Determination

General Workflow for Physicochemical Characterization

Compound Synthesis
& Purification

Structural Confirmation
(NMR, MS)

Physical State
Determination

Aqueous Solubility
Determination pKa Determination

logP DeterminationMelting Point
(if solid)

Boiling Point
(if liquid)

Data Compilation
& Analysis

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.

Boiling Point Determination (Thiele Tube Method)
For liquid compounds, the boiling point can be determined using a small amount of sample with

a Thiele tube.

Methodology:
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Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary

tube, sealed at one end, is inverted and placed within the test tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently heated, which allows for uniform heating of

the sample.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed, and the liquid is allowed to cool. The

temperature at which the liquid begins to enter the capillary tube is recorded as the boiling

point.

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) is a critical parameter for ionizable compounds and can

be determined by potentiometric titration.[3]

Methodology:

Sample Preparation: A precise amount of the carboxylic acid is dissolved in a known volume

of water or a suitable co-solvent if the compound has low aqueous solubility.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of

known concentration.

pH Monitoring: The pH of the solution is monitored throughout the titration using a calibrated

pH meter.

Data Analysis: A titration curve is generated by plotting the pH of the solution against the

volume of titrant added. The pKa is the pH at which half of the acid has been neutralized (the

midpoint of the titration curve).

Aqueous Solubility Determination (Shake-Flask Method)
The shake-flask method is a conventional and reliable technique for determining the solubility

of a compound in water.
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Methodology:

Equilibration: An excess amount of the solid or liquid compound is added to a known volume

of water in a flask.

Shaking: The flask is sealed and agitated at a constant temperature for a prolonged period

(typically 24-48 hours) to ensure that equilibrium is reached between the undissolved and

dissolved compound.

Phase Separation: The mixture is allowed to stand, and the undissolved solid is separated

from the saturated solution by centrifugation or filtration.

Concentration Analysis: The concentration of the compound in the clear, saturated aqueous

solution is determined using a suitable analytical technique, such as HPLC or UV-Vis

spectroscopy. This concentration represents the aqueous solubility of the compound.

logP Determination (Shake-Flask Method)
The partition coefficient (logP) between n-octanol and water is a key indicator of a compound's

lipophilicity.

Methodology:

Solvent System: A solution of the compound is prepared in either n-octanol or water.

Partitioning: The solution is placed in a separatory funnel with the other immiscible solvent

(either water or n-octanol, respectively). The funnel is shaken vigorously to allow for the

partitioning of the compound between the two phases and then left to stand for the phases to

separate completely.

Concentration Analysis: The concentration of the compound in both the n-octanol and water

phases is determined using an appropriate analytical method.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the

compound in the n-octanol phase to its concentration in the aqueous phase. The logP is the

base-10 logarithm of this value.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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